2-chloro-N-cyclooctyl-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-cyclooctyl-5-nitrobenzamide
• InChI: InChI=1S/C15H19ClN2O3/c16-14-9-8-12(18(20)21)10-13(14)15(19)17-11-6-4-2-1-3-5-7-11/h8-11H,1-7H2,(H,17,19)
• InChI Key: NRGWDDPDOHNQJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CCC1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl
• Molecular Formula: C15H19ClN2O3
• Molecular Weight: 310.77 g/mol
• Solubility: 8.5 [ug/mL] (The mean of the results at pH 7.4)

Description

2-chloro-N-cyclooctyl-5-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as clofazimine, and it has been used as an antibiotic for the treatment of leprosy since the 1960s. However, recent studies have shown that clofazimine has other potential applications, including its use in the treatment of various cancers and inflammatory diseases.

Scientific Research Applications

Clofazimine has been extensively studied for its potential applications in various fields. One of the most promising applications is its use in the treatment of cancer. Studies have shown that clofazimine can induce apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. This compound has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and pancreatic cancer.
Clofazimine has also been studied for its potential applications in the treatment of inflammatory diseases. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, which are responsible for the inflammation associated with various diseases, including rheumatoid arthritis, multiple sclerosis, and Crohn's disease.

Mechanism of Action

The mechanism of action of clofazimine is not fully understood. However, studies have shown that this compound can intercalate into DNA and RNA, which can lead to the inhibition of DNA and RNA synthesis. Clofazimine has also been shown to inhibit the activity of various enzymes, including topoisomerase II and NADH dehydrogenase.
Biochemical and Physiological Effects
Clofazimine has been shown to have various biochemical and physiological effects. Studies have shown that this compound can induce the formation of reactive oxygen species (ROS), which can lead to oxidative stress and cell death. Clofazimine has also been shown to inhibit the activity of various ion channels, including the potassium channel and the calcium channel.

Advantages and Limitations for Lab Experiments

Clofazimine has several advantages for lab experiments. It is a relatively stable compound that can be stored for long periods without degradation. It is also readily available and relatively inexpensive. However, clofazimine has some limitations for lab experiments. It has a low solubility in water, which can make it difficult to work with in aqueous solutions. Clofazimine is also a highly colored compound, which can interfere with some experimental assays.

Future Directions

There are several future directions for the study of clofazimine. One potential direction is the development of new analogs of clofazimine that have improved solubility and bioavailability. Another direction is the study of the mechanism of action of clofazimine in more detail, which could lead to the development of new drugs that target similar pathways. Finally, the potential applications of clofazimine in the treatment of other diseases, including viral infections and neurodegenerative diseases, should be explored further.

Synthesis Methods

The synthesis of clofazimine involves a series of chemical reactions. The first step is the nitration of 5-chloro-o-nitroaniline, which is then reduced to 5-amino-2-chloro-nitrobenzene. The next step is the condensation of 5-amino-2-chloro-nitrobenzene with cyclooctanone to form 2-chloro-N-cyclooctyl-5-nitrobenzamide. The overall yield of this synthesis method is around 30%.